5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide

• Molecular Formula: C23H14FN3O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C23H14FN3O3/c24-16-7-3-14(4-8-16)18-11-12-20(29-18)22(28)26-17-9-5-15(6-10-17)23-27-21-19(30-23)2-1-13-25-21/h1-13H,(H,26,28)
• InChI Key: XDRDYQZZFHBHJS-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C4=CC=C(O4)C5=CC=C(C=C5)F

Description

5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. This compound has been the focus of numerous scientific studies due to its potential therapeutic applications in a variety of diseases, including cancer and autoimmune disorders.

Scientific Research Applications

5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide has shown promising results in the treatment of B-cell malignancies, including chronic lymphocytic leukemia and mantle cell lymphoma. Additionally, 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide has demonstrated efficacy in the treatment of autoimmune disorders, such as rheumatoid arthritis and lupus.

Mechanism of Action

5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide works by inhibiting the activity of the BTK pathway, which is a critical signaling pathway in B-cell development and function. By blocking this pathway, 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide can prevent the proliferation and survival of B-cells, which are often involved in the development of cancer and autoimmune disorders.
Biochemical and Physiological Effects
5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide has been shown to have a selective and potent inhibitory effect on BTK activity, with minimal off-target effects. This compound has also been shown to have good pharmacokinetic properties, including high oral bioavailability and good tissue penetration. In preclinical studies, 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide has been well-tolerated and has shown promising efficacy in animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide in lab experiments is its specificity for the BTK pathway, which allows for targeted inhibition of this pathway without affecting other signaling pathways. Additionally, 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide has good pharmacokinetic properties, which make it a suitable candidate for in vivo studies. One limitation of using 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide is its high cost, which may limit its availability for some research groups.

Future Directions

There are several potential future directions for the study of 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide. One area of interest is the development of combination therapies that include 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide and other targeted inhibitors. Additionally, there is ongoing research to identify biomarkers that can predict response to 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide therapy. Finally, there is interest in exploring the potential use of 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide in other diseases, such as multiple sclerosis and inflammatory bowel disease.
Conclusion
5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide is a promising small molecule inhibitor that targets the BTK pathway and has potential therapeutic applications in various diseases. Its specificity and good pharmacokinetic properties make it a suitable candidate for further research, and ongoing studies are exploring its potential in combination therapies and other diseases.

Synthesis Methods

The synthesis of 5-(4-fluorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-furamide involves several steps, including the preparation of key intermediates and the final coupling reaction. The starting materials for the synthesis are commercially available and include 4-fluoroaniline, 2-bromo-4-(4-methylpiperazin-1-yl)pyridine, and 2-furoic acid. The synthesis process has been optimized to produce high yields and purity of the final product.